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Compound of Interest

Compound Name: 4-Fluoro-2-methoxy-5-nitroaniline

Cat. No.: B580436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 4-Fluoro-2-methoxy-5-nitroaniline, a key intermediate in the pharmaceutical

industry.

Molecular Structure and Properties
4-Fluoro-2-methoxy-5-nitroaniline is a substituted aniline with the chemical formula

C₇H₇FN₂O₃. It presents as a yellow to brown solid and is utilized as a reagent in the synthesis

of various compounds, notably in the preparation of the anticancer agent Mereletinib.[1][2][3]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

IUPAC Name
4-fluoro-2-methoxy-5-

nitroaniline
PubChem

CAS Number 1075705-01-9 ChemicalBook, Synquest Labs

Molecular Formula C₇H₇FN₂O₃
MedchemExpress,

Pharmaffiliates

Molecular Weight 186.14 g/mol
MedchemExpress,

Pharmaffiliates

SMILES
COC1=CC(=C(C=C1N)--

INVALID-LINK--[O-])F
PubChem

InChI

InChI=1S/C7H7FN2O3/c1-13-

7-2-4(8)6(10(11)12)3-5(7)9/h2-

3H,9H2,1H3

PubChem

Below is a 2D representation of the molecular structure of 4-Fluoro-2-methoxy-5-nitroaniline,

generated using the DOT language.
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Figure 1. 2D Molecular Structure of 4-Fluoro-2-methoxy-5-nitroaniline

Experimental Data
Spectroscopic Data
While detailed experimental parameters are not publicly available, ¹H NMR and HPLC data are

referenced in certificates of analysis for commercially available 4-Fluoro-2-methoxy-5-
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nitroaniline. The ¹H NMR spectrum is stated to be consistent with the expected structure, and

HPLC analysis indicates a purity of over 99%.

Experimental Protocols
Synthesis of 4-Fluoro-2-methoxy-5-nitroaniline
Several synthetic routes for 4-Fluoro-2-methoxy-5-nitroaniline have been reported. Below

are two detailed protocols.

Protocol 1: Nitration of 4-Fluoro-2-methoxyaniline

This protocol involves the direct nitration of 4-fluoro-2-methoxyaniline.

Materials:

4-Fluoro-2-methoxyaniline

Dichloromethane (CH₂Cl₂)

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Saturated Brine Solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Dissolve 4-fluoro-2-methoxyaniline (1.0 eq) in dichloromethane.

Cool the solution in an ice bath.

Slowly add concentrated sulfuric acid (approx. 4.7 eq) dropwise with stirring.

Add concentrated nitric acid (1.5 eq) dropwise to the cooled solution.
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Continue stirring the reaction mixture in the ice bath for 3 hours.

Quench the reaction by carefully adding saturated sodium bicarbonate solution until the

pH reaches 8.

Wash the organic layer with saturated sodium bicarbonate solution, followed by a wash

with saturated brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the product.

Protocol 2: Synthesis from N-acetylated Precursor

This method involves the protection of the aniline, followed by nitration and deprotection.

Materials:

N-(4-fluoro-2-methoxyphenyl)acetamide

Methanol (CH₃OH)

Hydrochloric Acid (HCl)

Procedure:

Suspend N-(4-fluoro-2-methoxyphenyl)acetamide in methanol.

Add hydrochloric acid to the suspension.

Heat the reaction mixture to reflux and maintain for 3-5 hours.

Distill off the solvent completely under vacuum.

Cool the residue to 10°C and stir for 2-3 hours to facilitate precipitation.

Isolate the solid product by filtration.
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Logical Relationships in Synthesis
The synthesis of 4-Fluoro-2-methoxy-5-nitroaniline often serves as a crucial step in the multi-

step synthesis of more complex pharmaceutical compounds. The logical workflow for its

synthesis and subsequent use is depicted below.

Starting Material
(e.g., 4-Fluoro-2-methoxyaniline)

Protection (Optional)
(e.g., Acetylation)

Nitration

Direct Nitration

Deprotection (if protected)

4-Fluoro-2-methoxy-5-nitroaniline

Direct product if unprotected

Further Reactions
(e.g., for Mereletinib Synthesis)
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Figure 2. Synthetic workflow for 4-Fluoro-2-methoxy-5-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580436#4-fluoro-2-methoxy-5-nitroaniline-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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